1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea

• IUPAC Name: 1-[(3-ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea
• InChI: InChI=1S/C13H21N3O2S/c1-3-10-7-11(18-16-10)8-14-12(17)15-9-13(2)5-4-6-19-13/h7H,3-6,8-9H2,1-2H3,(H2,14,15,17)
• InChI Key: NZSOPQUNOSYRJX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)CNC(=O)NCC2(CCCS2)C
• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol

Description

1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and agriculture. This compound has been synthesized using various methods and has shown promising results in different scientific studies.

Mechanism of Action

The mechanism of action of 1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the growth and reproduction of fungi, bacteria, and viruses. It may also work by disrupting the cell membranes of these microorganisms.
Biochemical and Physiological Effects
1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various microorganisms, including fungi, bacteria, and viruses. It has also been shown to have cytotoxic effects on cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea in lab experiments include its broad-spectrum activity against various microorganisms and its potential use as a herbicide and fungicide in agriculture. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea. These include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of new synthesis methods to improve the yield and purity of this compound.
3. Studies to investigate the potential use of this compound in the treatment of various diseases, including cancer.
4. Studies to investigate the potential use of this compound as a herbicide and fungicide in agriculture.
5. Development of new derivatives of this compound with improved activity and reduced toxicity.
In conclusion, 1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea is a chemical compound that has shown promising results in scientific research. It has potential applications in medicine and agriculture and further studies are needed to fully understand its mechanism of action and potential uses.

Synthesis Methods

The synthesis of 1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea has been achieved using different methods. One of the most common methods involves the reaction of 3-ethyl-5-formyl-1,2-oxazole with 2-(methylthio) acetaldehyde in the presence of urea and a base. This reaction results in the formation of the desired compound.

Scientific Research Applications

1-[(3-Ethyl-1,2-oxazol-5-yl)methyl]-3-[(2-methylthiolan-2-yl)methyl]urea has been studied for its potential applications in medicine and agriculture. In medicine, this compound has been shown to have antifungal, antibacterial, and antiviral properties. It has also been studied for its potential use in the treatment of cancer.
In agriculture, this compound has been studied for its potential use as a herbicide and fungicide. It has been shown to be effective against a wide range of plant pathogens and weeds.